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Compound of Interest

Compound Name: YAP-TEAD-IN-2

Cat. No.: B14076515 Get Quote

For researchers, scientists, and drug development professionals working with the potent YAP-

TEAD protein-protein interaction (PPI) inhibitor, YAP-TEAD-IN-2, a robust understanding of

safety and handling protocols is paramount. This guide provides essential, immediate safety

and logistical information, including operational and disposal plans, to ensure the safe and

effective use of this compound in a laboratory setting.

Disclaimer: As of the compilation of this guide, a specific Safety Data Sheet (SDS) for YAP-
TEAD-IN-2 was not publicly available. The following recommendations are based on the SDS

for a closely related compound, YAP/TAZ inhibitor-2, and general best practices for handling

potent, small molecule inhibitors in a research environment. It is imperative to consult the

official SDS from the supplier upon receipt of the compound and to perform a risk assessment

specific to your laboratory's procedures.

Immediate Safety and Personal Protective
Equipment (PPE)
YAP-TEAD-IN-2, like many potent research compounds, should be handled with care to

minimize exposure. Based on the hazard identification for similar compounds, it is prudent to

assume that YAP-TEAD-IN-2 may cause skin and eye irritation. Therefore, a comprehensive

approach to personal protection is essential.

Recommended Personal Protective Equipment (PPE)
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PPE Category Item
Specification/Recommend
ation

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Change gloves

frequently and immediately if

contaminated.

Body Protection Laboratory coat

A fully buttoned lab coat

should be worn at all times.

Consider a disposable gown

for procedures with a higher

risk of splashes.

Eye and Face Protection
Safety glasses with side

shields or goggles

Essential to protect against

splashes.

Face shield

Recommended when there is

a significant risk of splashing

or when handling larger

quantities.

Respiratory Protection
Not generally required for

small quantities

Work in a well-ventilated area,

preferably within a certified

chemical fume hood, to

minimize inhalation risk.

Operational Plan: From Receipt to Experimentation
A clear and methodical workflow is critical for the safe handling of YAP-TEAD-IN-2. The

following diagram and procedural steps outline a recommended operational plan.
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Operational Workflow for Handling YAP-TEAD-IN-2

Contingency

Receiving and Inspection

Storage

Store according to supplier's instructions

Preparation of Stock Solution

Retrieve from storage

Experimental Use

Use in designated fume hood

Spill Management

In case of spill

In case of spill

Waste Disposal

Collect all waste

Click to download full resolution via product page

Operational Workflow for Handling YAP-TEAD-IN-2

Procedural Steps:

Receiving and Inspection: Upon receipt, visually inspect the container for any damage or

leaks. Verify that the product matches the order information.
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Storage: Store the compound in a cool, dry, and well-ventilated area, away from incompatible

materials. Adhere to the storage temperature recommendations provided by the supplier

(typically -20°C or -80°C for long-term stability).

Preparation of Stock Solution:

Perform all weighing and solution preparation inside a certified chemical fume hood.

Use a dedicated, calibrated balance.

YAP-TEAD-IN-2 is often supplied as a solid. It is typically dissolved in a solvent like

Dimethyl Sulfoxide (DMSO) to create a stock solution.

Add the solvent slowly and carefully to the solid to avoid splashing.

Ensure the container is securely capped and labeled with the compound name,

concentration, solvent, and date of preparation.

Experimental Use:

Conduct all experiments involving YAP-TEAD-IN-2 within a chemical fume hood.

Use appropriate, calibrated equipment for all transfers and dilutions.

Avoid the creation of aerosols.

After use, decontaminate all surfaces and equipment that may have come into contact

with the compound.

Disposal Plan: Managing Waste Safely
Proper disposal of YAP-TEAD-IN-2 and any contaminated materials is crucial to prevent

environmental contamination and ensure laboratory safety.

Disposal Guidelines
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Waste Type Disposal Procedure

Unused Solid Compound

Treat as hazardous chemical waste. Dispose of

in a clearly labeled, sealed container in

accordance with your institution's hazardous

waste management guidelines.

Stock and Working Solutions (in DMSO)

Collect in a designated, sealed, and clearly

labeled hazardous waste container. Do not

dispose of down the drain. DMSO can facilitate

the absorption of other chemicals, making

proper disposal critical.

Contaminated Labware (e.g., pipette tips, tubes)

Collect in a designated hazardous waste

container. If sharps are contaminated, they must

be disposed of in a puncture-resistant sharps

container that is also labeled as hazardous

chemical waste.

Contaminated PPE (e.g., gloves, disposable

gowns)

Place in a sealed bag and dispose of as

hazardous waste.

All waste containing YAP-TEAD-IN-2 should be collected and disposed of through a certified

hazardous waste disposal service. Follow all local, state, and federal regulations for chemical

waste disposal.

By adhering to these safety protocols and operational plans, researchers can confidently and

safely handle YAP-TEAD-IN-2, fostering a secure laboratory environment conducive to

groundbreaking scientific discovery.

To cite this document: BenchChem. [Navigating the Safe Handling of YAP-TEAD-IN-2: A
Comprehensive Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14076515#personal-protective-equipment-for-
handling-yap-tead-in-2]
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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